Cas no 1805072-83-6 (Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805072-83-6
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4842231
• Update Time: 2025-10-30

Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-19-5-3-4(21-10(14,15)16)6(9(11,12)13)7(17-5)8(18)20-2/h3H,1-2H3
• InChI Key： QAJFBKLLFIYURN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=CC=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805072-83-6): A Comprehensive Overview

Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805072-83-6) is a multifaceted compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and application of this compound.

The chemical structure of Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate is particularly noteworthy. It consists of a pyridine ring substituted with a methoxy group at the 6-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

The synthesis of Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has been extensively studied in recent years. One common synthetic route involves the sequential introduction of the substituents onto the pyridine ring. For instance, starting from a simple pyridine derivative, the methoxy group can be introduced via methylation reactions, followed by the addition of the trifluoromethoxy and trifluoromethyl groups through selective fluorination techniques. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the key areas where Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has shown promise is in its biological activities. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For example, in vitro assays have shown that it can effectively inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate key signaling pathways involved in inflammation.

The mechanism of action of Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate is still under investigation, but preliminary findings suggest that it may target multiple cellular processes. One potential mechanism involves its interaction with specific enzymes or receptors that play crucial roles in cell survival and proliferation. For instance, it has been hypothesized that the compound may bind to and inhibit certain kinases or transcription factors that are overexpressed in cancer cells.

In addition to its therapeutic potential, Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has also been explored as a lead compound for drug discovery efforts. Its unique structure provides a valuable scaffold for further chemical modifications aimed at enhancing its pharmacological properties. Researchers are actively investigating derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic profile for clinical applications.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate. Molecular modeling studies have provided insights into its binding interactions with target proteins and have helped identify key structural features responsible for its biological activities. These computational tools are invaluable for guiding experimental efforts and accelerating the drug discovery process.

Clinical trials involving compounds derived from Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and tolerability. These findings underscore the potential of this class of compounds as novel therapeutic agents for various diseases.

In conclusion, Methyl 6-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805072-83-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and exploring its applications in various disease contexts. As new findings continue to emerge, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.